2-((2-Methylbenzofuro[3,2-d]pyrimidin-4-yl)thio)ethanol

• IUPAC Name: 2-[(2-methyl-[1]benzofuro[3,2-d]pyrimidin-4-yl)sulfanyl]ethanol
• InChI: InChI=1S/C13H12N2O2S/c1-8-14-11-9-4-2-3-5-10(9)17-12(11)13(15-8)18-7-6-16/h2-5,16H,6-7H2,1H3
• InChI Key: NBCRNIQKFWHESW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)SCCO)OC3=CC=CC=C32
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol
• CAS No.: 845666-47-9

Description

Thioxopyrimidines and their condensed analogs with exocyclic sulfur atom are known to possess diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer.

Synthesis Analysis

The synthesis of thioxopyrimidines and their condensed analogs is often based on [3+3], [4+2], [5+1] cyclization processes or domino reactions. In many cases, the methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents.

Chemical Reactions Analysis

The formation of 2-thioxopyrimidines and their condensed analogs is often based on the [3+3], [4+2], or [5+1] heterocyclization reactions and domino reactions.

Future Directions

While the potential of compounds with pyrimidine moiety has been explored for decades, it is still not exhausted. The progress in high-throughput biological screening technologies and a great variety of heterocyclic derivatives provide almost unlimited potential in creating physiologically active molecules. This determines the need to develop new effective methods for their synthesis.